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Compound of Interest

Compound Name: Ancarolol

Cat. No.: B1667387

Ancarolol is a compound classified as a beta-adrenergic blocking agent, or beta-blocker. Its
chemical name is N-[2-[3-(tert-Butylamino)-2-hydroxy-propoxy]phenyl]furan-2-carboxamide.
Despite its identification as a beta-blocker, a comprehensive review of publicly available
scientific literature, clinical trial databases, and pharmacological resources reveals a significant
scarcity of in-depth information regarding its specific therapeutic applications, mechanism of
action, and preclinical or clinical development.

This guide aims to provide a structured overview of the available information on Ancarolol,
while also highlighting the considerable gaps in the existing knowledge base. Given the limited
data, this document will draw upon the well-established pharmacology of the broader class of
beta-blockers to infer potential characteristics of Ancarolol, with the critical caveat that these
are generalized concepts and may not accurately reflect the specific properties of this particular
agent.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of Ancarolol is presented below.
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Property Value

N-[2-[3-(tert-Butylamino)-2-hydroxy-

UPAC Name propoxy]phenyl]furan-2-carboxamide
CAS Number 75748-50-4

Molecular Formula C18H24N204

Molar Mass 332.40 g/mol

Postulated Mechanism of Action and Signaling
Pathway

As a beta-blocker, Ancarolol is presumed to exert its pharmacological effects by antagonizing
beta-adrenergic receptors. These receptors are key components of the sympathetic nervous
system and are activated by catecholamines like epinephrine and norepinephrine. The
blockade of these receptors, particularly the B1-receptors predominantly found in cardiac
tissue, leads to a cascade of downstream effects.

The generally accepted signaling pathway for B1-adrenergic receptor antagonists is depicted
below. It is important to note that this is a generalized pathway for the drug class, and the
specific interactions of Ancarolol have not been detailed in the available literature.
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Caption: Postulated Signaling Pathway of Ancarolol as a Beta-Blocker.
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Potential Therapeutic Applications

Based on the therapeutic applications of other beta-blockers, Ancarolol could potentially be
investigated for the management of a variety of cardiovascular conditions. However, it must be
stressed that no clinical trial data or specific indications for Ancarolol have been found in the
public domain.

Potential areas of investigation for a compound like Ancarolol would typically include:

» Hypertension: By reducing cardiac output and potentially other mechanisms, beta-blockers
are a common treatment for high blood pressure.

e Angina Pectoris: By decreasing myocardial oxygen demand, they can alleviate chest pain
associated with coronary artery disease.

e Myocardial Infarction: Beta-blockers are used to improve survival in patients who have had a
heart attack.

e Heart Failure: Certain beta-blockers are a cornerstone of treatment for chronic heart failure.

o Arrhythmias: They can be used to control certain types of irregular heartbeats.

Manufacturing and Synthesis

Limited information is available regarding the synthesis of Ancarolol. One source indicates a
manufacturing process involving the following raw materials:

o 2'-(2,3-Epoxypropoxy)-furan-2-carboxylic acid anilide
o t-Butylamine

A generalized workflow for the synthesis, based on common chemical reactions for this class of
compounds, is proposed below. This is an illustrative diagram and not a detailed, validated
protocol.
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Caption: Conceptual Workflow for the Synthesis of Ancarolol.

Quantitative Data and Experimental Protocols

A thorough search of scientific databases has yielded no specific quantitative data for
Ancarolol. This includes, but is not limited to:

Receptor Binding Affinities (Ki or Kd values)

In vitro potency (IC50 or EC50 values)

Pharmacokinetic parameters (Absorption, Distribution, Metabolism, Excretion - ADME)

Clinical trial outcomes (efficacy, safety, dosage)

Similarly, no detailed experimental protocols for preclinical or clinical studies involving
Ancarolol are publicly available.

Conclusion

While Ancarolol is identified as a beta-blocker, there is a profound lack of detailed scientific
and clinical information in the public domain. The information presented in this guide is largely
inferred from the well-established properties of the beta-blocker class of drugs. Without access
to proprietary research or unpublished data, a comprehensive technical guide on the specific
therapeutic applications and pharmacological profile of Ancarolol cannot be constructed.
Further research and publication of any existing data would be necessary to fully elucidate the
potential of this compound. Researchers and drug development professionals interested in
Ancarolol should be aware of this significant information gap and the need for foundational
research to characterize its properties.
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 To cite this document: BenchChem. [Ancarolol: A Review of A Beta-Blocker with Limited
Publicly Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667387#ancarolol-potential-therapeutic-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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